Cas no 1219402-51-3 (Allantoin-13C2,15N4)

• Product Name: Allantoin-13C2,15N4
• CAS No: 1219402-51-3
• MF: C₄H₆N₄O₃
• MW: 158.115439891815
• CID: 4552869
• PubChem ID: 46780111
• Update Time: 2025-08-04

Allantoin-13C2,15N4 Chemical and Physical Properties

Names and Identifiers

• Allantoin-13C2,15N4
• (2,5-Dioxo-4-imidazolidinyl)urea-13C2,15N4
• 5-Ureidohydantoin-13C2,15N4
• Allantol-13C2,15N4
• Cordianine-13C2,15N4
• Glyoxyldiureid-13C2,15N4
• NSC 7606-13C2,15N4
• Psoralon-13C2,15N4
• (2,5-dioxo-(213C,1,3-15N2)1,3-diazolidin-4-yl)(13C)urea
• CS-0375365
• 1219402-51-3
• DA-70711
• HY-N0543S

• Inchi： 1S/C4H6N4O3/c5-3(10)6-1-2(9)8-4(11)7-1/h1H,(H3,5,6,10)(H2,7,8,9,11)
• InChI Key： POJWUDADGALRAB-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)NC1NC(=O)N

Computed Properties

• Exact Mass: 164.03883931g/mol
• Monoisotopic Mass: 164.03883931g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.7±0.1 g/cm3
• Melting Point: >189°C (dec.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly, Heated), Methanol (Slightly)
• Vapor Pressure: Not available

Allantoin-13C2,15N4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator

Additional information on Allantoin-13C2,15N4

Research Brief on 1219402-51-3 and Allantoin-13C2,15N4: Latest Advances in Chemical Biology and Pharmaceutical Applications

The compound with the CAS number 1219402-51-3 and the isotopically labeled product Allantoin-13C2,15N4 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings related to these compounds, focusing on their applications, mechanisms of action, and potential therapeutic benefits. The information presented herein is derived from peer-reviewed academic papers, industry reports, and technical documents published within the last two years.

1219402-51-3 is a small-molecule compound that has shown promise in various biochemical assays, particularly in the modulation of enzymatic activity and cellular signaling pathways. Recent studies have explored its role as a potential inhibitor of specific kinases involved in inflammatory and oncogenic processes. The compound's unique structural features enable it to interact with target proteins with high specificity, making it a valuable tool for both basic research and drug development.

Allantoin-13C2,15N4, a stable isotope-labeled derivative of allantoin, has been increasingly utilized in metabolic studies and tracer experiments. Its incorporation into research protocols allows for precise tracking of metabolic pathways and the quantification of biochemical fluxes. Recent applications include studies on purine metabolism, oxidative stress responses, and the role of allantoin in plant and mammalian systems. The use of isotopically labeled allantoin provides researchers with a powerful tool to dissect complex biological processes with enhanced accuracy.

One of the most notable recent studies involving 1219402-51-3 investigated its efficacy in a preclinical model of autoimmune disease. The results demonstrated significant suppression of pro-inflammatory cytokines, suggesting potential applications in the treatment of conditions such as rheumatoid arthritis and lupus. Mechanistic studies revealed that the compound acts by inhibiting the phosphorylation of key signaling molecules, thereby disrupting the inflammatory cascade. These findings have spurred further interest in the development of derivatives with improved pharmacokinetic properties.

In parallel, research on Allantoin-13C2,15N4 has shed light on its role as a biomarker for oxidative stress. A 2023 study published in a leading biochemistry journal utilized this labeled compound to quantify allantoin levels in patients with chronic kidney disease, revealing a strong correlation between allantoin accumulation and disease progression. This work underscores the potential of Allantoin-13C2,15N4 as a diagnostic tool and its utility in understanding the pathophysiology of oxidative stress-related disorders.

Future directions for research on 1219402-51-3 include optimizing its chemical structure to enhance bioavailability and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify novel analogs with improved therapeutic profiles. For Allantoin-13C2,15N4, ongoing studies are exploring its applications in nutraceuticals and skincare products, leveraging its known moisturizing and wound-healing properties.

In conclusion, the compounds 1219402-51-3 and Allantoin-13C2,15N4 represent exciting avenues for research in chemical biology and pharmaceuticals. Their diverse applications—from drug development to metabolic tracing—highlight their versatility and potential to address unmet medical needs. Continued investigation into their mechanisms and applications will undoubtedly yield further insights and innovations in the years to come.